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Compound of Interest

Compound Name: Hafnium carbide (HfC)

Cat. No.: B088906

This guide provides essential safety and logistical information for the proper handling and
disposal of Hafnium Carbide (HfC). The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe laboratory operations and
environmental compliance.

Essential Safety Information

Hafnium carbide is a flammable solid that requires careful handling.[1][2][3] As a fine powder, it
can pose a dust explosion hazard and may cause irritation to the eyes, skin, and respiratory
system.[4][5] Adherence to appropriate safety protocols is critical.

Hazard Classification:

e GHS Classification: Flammable Solid, Category 2.[2][3]

» Signal Word: Warning.[1][2]

Incompatibilities:

o Strong Oxidizing Agents: Violent reactions can occur.[2]
e Acids: Contact can generate flammable hydrogen gas.[6]

o Water/Moisture: May react to form flammable methane gas.[6] Do not use water to
extinguish fires involving Hafnium carbide.[2][5][7]
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Exposure Limits and Physical Data

All quantitative data regarding exposure limits and key physical properties are summarized
below. Personnel should work to maintain exposure levels well below these established limits.

Parameter Value Source(s)

OSHA Permissible Exposure

0.5 mg/m3 (as H 3][6][8
Limit (PEL) g/m? (as Hf) [3][61[8]
ACGIH Threshold Limit Value 0.5 mg/m? (as H) GI6IE]
.5 mg/m3 (as
(TLV) I
NIOSH Immediately
) 50 mg/m3 (as Hf) [3][8]
Dangerous to Life/Health
Melting Point 3890 °C /7034 °F [1]
Grey to black powder or solid
Appearance _ [11[6]
pieces
Odor Odorless [1]
Solubility in Water Insoluble [6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Hafnium carbide to prevent
exposure.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

o Skin Protection: Wear impervious gloves (e.g., Natural Rubber) and protective clothing to
prevent skin contact.[1][5]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation is experienced. A respirator with a particulate filter conforming to EN
143 is recommended.[3][5]
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Spill Containment and Cleanup Protocol

In the event of a spill, follow these steps to safely contain and clean the material.
 |solate the Area: Immediately isolate the spill area and ensure adequate ventilation.[5][6]

o Extinguish Ignition Sources: Remove all heat, sparks, open flames, and other ignition
sources from the vicinity.[1][6]

» Don Appropriate PPE: Ensure all personnel involved in the cleanup are wearing the required
PPE.

e Avoid Dust Generation: Take care not to raise dust during cleanup.[5][6] Do not use
compressed air to blow dust off clothing or surfaces.[6]

e Use Proper Tools: Use non-sparking tools for cleanup.[7]
e Clean the Spill:

o For small spills, gently sweep up the material and shovel it into a suitable, closed
container for disposal.[1][3]

o Alternatively, and preferably, use a vacuum cleaner equipped with a high-efficiency
particulate air (HEPA) filter to collect the spilled material.[5][6]

o Containerize Waste: Place all contaminated materials, including used PPE, into a clearly
labeled, sealed container for hazardous waste disposal.[5]

Fire Emergency Protocol

Hafnium carbide is a flammable solid. In the event of a fire, follow these procedures:
» Extinguishing Media:
o Use: Class D dry powder, dry sand, dry chemical, or alcohol-resistant foam.[1][2][5]

o DO NOT USE: Water, water jet, carbon dioxide, or halogenated extinguishers, as they can
react with the material and may cause an explosion.[2][5][7]
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» Firefighting Procedures: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][5][6] Isolate runoff to prevent environmental pollution.[6]

Hafnium Carbide Waste Disposal Procedure

Hafnium carbide waste is classified as hazardous and must be disposed of accordingly.[1] Do
not dispose of this material through general waste streams.[7]

o Waste Collection: Collect all Hafnium carbide waste, including contaminated lab supplies and
PPE, in a dedicated, suitable, and closed container.[1][4]

o Labeling: Clearly label the waste container as "Hazardous Waste: Hafnium Carbide".[7] The
user should assign appropriate waste codes based on the specific application and local
regulations.[1]

» Storage: Store the sealed waste container in a cool, dry, and well-ventilated place, away
from incompatible materials such as acids and oxidizers.[2][3][6]

» Disposal: Arrange for the disposal of the waste through an approved and licensed hazardous
waste disposal company.[1][4] Disposal must be in accordance with all applicable federal,
state, and local regulations.[5][6]

o Container Disposal: Empty containers may retain product residue and can be dangerous.
Keep empty containers away from heat and ignition sources and dispose of them through
the same hazardous waste stream.[1]

Note on Special Procedures: For fine, non-recyclable Hafnium scrap, a potential disposal
method is controlled burning by trained personnel to convert the material to Hafnium oxide,
which may be suitable for landfill disposal.[7] This procedure should only be performed by
experienced professionals in a properly equipped and designated area.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Hafnium
carbide.
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Hafnium Carbide (HfC) Disposal Workflow
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Caption: Logical workflow for the safe disposal of Hafnium Carbide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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